Cas no 2973-76-4 (5-Bromovanillin)

• Product Name: 5-Bromovanillin
• CAS No: 2973-76-4
• MF: C₈H₇BrO₃
• MW: 231.043381929398
• MDL: MFCD00006940
• CID: 43652
• PubChem ID: 18099
• Update Time: 2025-07-11

5-Bromovanillin Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-hydroxy-5-methoxybenzaldehyde
• 5-Bromo-4-hydroxy-3-methoxybenzaldehyde
• 5-Bromovanilin
• 5-Bromovanillin
• BROMOVANILLIN, 5-(SG)
• 3-bromo4-hydroxy-5-methoxy-benzaldehyde
• 3-BROMO-4-HYDROXY-5-METHOXY-BENZALDEHYDE
• 3-methoxy-4-hydroxy-5-bromo-benzaldehyde
• 4-Hydroxy-3-methoxy bromobenzaldehyde
• Bromovanillin
• Benzaldehyde, 3-bromo-4-hydroxy-5-methoxy-
• Vanillin, 5-bromo-
• 508WVS56PW
• KLSHZDPXXKAHIJ-UHFFFAOYSA-N
• 3-bromo-4-hydroxy-5-(methyloxy)benzaldehyde
• 5-Bromovanillin (3-Bromo-4-hydroxy-5-methoxybenzaldehyde)
• 5-bromovaniline
• 5-Bromovanilline
• 5-bromo-vanilline
• PubChem8197
• 5-Bromova
• KSC203G3D
• SCHEMB
• 2973-76-4
• NSC-29037
• 6-BROMO-4-FORMYL-2-METHOXYPHENOL
• 3-bromo-4-hydroxy-5-methoxy-benzaldehyde;5-Bromovanillin
• 5-BROMO-3-METHOXY-4-HYDROXYBENZALDEHYDE
• DTXSID7022203
• NSC-10073
• EN300-18184
• InChI=1/C8H7BrO3/c1-12-7-3-5(4-10)2-6(9)8(7)11/h2-4,11H,1H
• AMY18086
• EINECS 221-016-6
• STR06093
• 3-methoxy-4-hydroxy-5-bromobenzaldehyde
• 5-Bromovanillin, 97%
• CHEMBL467332
• NSC29037
• CS-W001120
• ghl.PD_Mitscher_leg0.1018
• 5-BROMO-4-HYDROXY-3-ANISALDEHYDE
• 3-bromo-4-hydroxy-5-methoxy benzaldehyde
• SY017954
• F3099-6594
• AKOS000119561
• NSC 29037
• NSC10073
• PS-3481
• 3-bromo-5-methoxy-4-hydroxybenzaldehyde
• Z57313888
• NS00028764
• A820035
• UNII-508WVS56PW
• AC-4246
• B1172
• FT-0620059
• Q21045306
• NSC 10073
• SCHEMBL565133
• MFCD00006940
• W-106976
• ALBB-014021
• DB-047639
• BBL023239
• STK082542
• A10204
• 221-016-6
• DTXCID802203
• FB10623

• MDL： MFCD00006940
• Inchi： 1S/C8H7BrO3/c1-12-7-3-5(4-10)2-6(9)8(7)11/h2-4,11H,1H3
• InChI Key： KLSHZDPXXKAHIJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=C(C=1O)OC
• BRN： 2049761

Computed Properties

• Exact Mass: 229.95800
• Monoisotopic Mass: 229.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.7

Experimental Properties

• Color/Form: Pale yellow crystals
• Density: 1.6494 (rough estimate)
• Melting Point: 161.0 to 167.0 deg-C
• Boiling Point: 289.5 ℃ at 760 mmHg
• Flash Point: 128.9℃
• Refractive Index: 1.4730 (estimate)
• PSA: 46.53000
• LogP: 1.97580
• Solubility: Not available
• Sensitiveness: Air & Light Sensitive

5-Bromovanillin Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39-S36/37/39-S22-S24/25-S20/21
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 5-Bromovanillin

Introduction to 5-Bromovanillin (CAS No. 2973-76-4)

5-Bromovanillin, with the chemical formula C₈H₇BrO₃, is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This aromatic compound is characterized by its distinctive vanillin backbone substituted with a bromine atom at the 5-position, which imparts unique chemical and biological properties. The compound's CAS number, 2973-76-4, is a unique identifier that facilitates its reference in scientific literature and databases.

The synthesis of 5-Bromovanillin typically involves the bromination of vanillin using bromine or a brominating agent such as N-bromosuccinimide (NBS). This process is well-documented in the literature and has been optimized to achieve high yields and purity. The resulting compound is a white to off-white crystalline solid with a melting point ranging from 110 to 112°C. Its solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO) makes it amenable to various chemical reactions and analytical techniques.

In the realm of pharmaceutical research, 5-Bromovanillin has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an antioxidant, anti-inflammatory, and anti-cancer agent. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-Bromovanillin exhibits potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. This property makes it a valuable candidate for the prevention and treatment of oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions.

Beyond its antioxidant properties, 5-Bromovanillin has also been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California, Los Angeles (UCLA) revealed that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 5-Bromovanillin could be developed into therapeutic agents for inflammatory diseases like arthritis and inflammatory bowel disease (IBD).

In the context of cancer research, 5-Bromovanillin has shown promising results in preclinical studies. A study published in the Cancer Research journal reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the modulation of cell cycle progression. These findings highlight the potential of 5-Bromovanillin as a novel anticancer agent worthy of further investigation.

The structural versatility of 5-Bromovanillin also makes it an attractive starting material for synthetic chemistry. Its bromine substituent can be readily functionalized through various reactions such as nucleophilic substitution, coupling reactions, and cross-coupling reactions. This flexibility allows chemists to synthesize a wide range of derivatives with tailored properties for specific applications. For example, researchers at Harvard University have used 5-Bromovanillin as a building block to create novel fluorescent probes for cellular imaging and drug delivery systems.

In addition to its pharmaceutical applications, 5-Bromovanillin has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit unique properties such as high porosity, large surface area, and tunable pore size, making them suitable for applications in gas storage, catalysis, and sensing technologies.

The environmental impact of compounds like 5-Bromovanillin is an important consideration in their development and application. Recent studies have focused on assessing the biodegradability and ecotoxicity of this compound to ensure its safe use in various industries. A study published in the Journal of Environmental Science and Health reported that under controlled conditions, 5-Bromovanillin can be biodegraded by certain microbial strains without significant adverse effects on aquatic ecosystems.

In conclusion, 5-Bromovanillin (CAS No. 2973-76-4) is a multifaceted compound with diverse applications in pharmaceutical research, materials science, and environmental studies. Its unique chemical structure and biological properties make it a valuable tool for scientists across multiple disciplines. As research continues to uncover new insights into its mechanisms of action and potential applications, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and developing innovative solutions for various challenges.